1-methyl-N-{1-[2-methyl-6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidyl}-1H-indazole-3-carboxamide

• IUPAC Name: 1-methyl-N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]indazole-3-carboxamide
• InChI: InChI=1S/C20H21F3N6O/c1-12-24-16(20(21,22)23)11-17(25-12)29-9-7-13(8-10-29)26-19(30)18-14-5-3-4-6-15(14)28(2)27-18/h3-6,11,13H,7-10H2,1-2H3,(H,26,30)
• InChI Key: ZIVXVOCJYILYSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)C3=NN(C4=CC=CC=C43)C)C(F)(F)F
• Molecular Formula: C20H21F3N6O
• Molecular Weight: 418.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a trifluoromethyl group, a pyrimidine ring, a piperidine ring, and an indazole ring. These functional groups are common in many pharmaceuticals and agrochemicals.

Synthesis Analysis

The synthesis of similar compounds often involves the introduction of a trifluoromethyl group into the molecule. This can be achieved through various methods, including an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, or the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of similar compounds often includes a trifluoromethyl group, a pyrimidine ring, and a piperidine ring. These structures can be analyzed using various techniques, including X-ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can be complex and varied, depending on the specific functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can vary widely, depending on the specific functional groups present in the molecule.

Scientific Research Applications

Anticancer Properties

Anti-Inflammatory Activity

Neuroprotection and Neurodegenerative Diseases

Antimicrobial Activity

Metabolic Disorders

Drug Delivery Systems

Pan, N.-J., Yan, C., Fei, Q., & Wu, W.-N. (2023). Crystal structure of (1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)(4-((2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)amino)piperidin-1-yl)methanone, C17H18F6N6O. Zeitschrift für Kristallographie - New Crystal Structures, 238(1), 265–270. DOI: 10.1515/ncrs-2023-0265

Mechanism of Action

While the specific mechanism of action for this compound is not known, similar compounds often exhibit their biological activities through interactions with various proteins or enzymes.

Safety and Hazards

The safety and hazards associated with similar compounds can also vary widely, depending on the specific compound and its intended use.

Future Directions

The development of new compounds with similar functional groups continues to be an active area of research, with potential applications in various fields, including pharmaceuticals and agrochemicals.